2-Amino-3-cyclopropoxybenzenesulfonamide

• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 2-amino-3-cyclopropyloxybenzenesulfonamide
• InChI: InChI=1S/C9H12N2O3S/c10-9-7(14-6-4-5-6)2-1-3-8(9)15(11,12)13/h1-3,6H,4-5,10H2,(H2,11,12,13)
• InChI Key: MPUQUMYBIBWVJB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CC=C2)S(=O)(=O)N)N

Description

2-Amino-3-cyclopropoxybenzenesulfonamide is a sulfonamide derivative characterized by a benzene ring substituted with an amino group at position 2, a cyclopropoxy group at position 3, and a sulfonamide moiety. This compound is of interest in medicinal chemistry due to the structural versatility of sulfonamides, which are known for their roles as enzyme inhibitors, antimicrobial agents, and central nervous system (CNS) therapeutics. The cyclopropoxy group introduces steric and electronic effects that may influence metabolic stability and target binding compared to other alkoxy substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-cyclopropoxybenzenesulfonamide typically involves the reaction of 2-amino-3-hydroxybenzenesulfonamide with cyclopropyl bromide under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism where the hydroxyl group is replaced by the cyclopropoxy group. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 2-Amino-3-cyclopropoxybenzenesulfonamide can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This may involve the use of continuous flow reactors and automated systems to control the reaction parameters precisely. The purification of the final product is typically achieved through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-cyclopropoxybenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The sulfonamide group can be reduced to form sulfinamide or sulfide derivatives.

Substitution: The cyclopropoxy group can be substituted with other alkoxy or aryloxy groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Substitution reactions often require the use of strong bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in aprotic solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the amino group can yield nitrobenzenesulfonamide derivatives, while reduction of the sulfonamide group can produce sulfinamide or sulfide compounds.

Scientific Research Applications

2-Amino-3-cyclopropoxybenzenesulfonamide has several scientific research applications, including:

Medicinal Chemistry: It is investigated for its potential as an anticancer and antimicrobial agent due to its ability to inhibit carbonic anhydrase enzymes.

Materials Science: The compound can be used in the development of novel materials with specific electronic and optical properties.

Biology: It is studied for its role in modulating biological pathways and its potential as a biochemical probe.

Industry: The compound can be used in the synthesis of other complex organic molecules and as an intermediate in pharmaceutical manufacturing.

Mechanism of Action

The mechanism of action of 2-Amino-3-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets, such as carbonic anhydrase enzymes. By inhibiting these enzymes, the compound can disrupt various physiological processes, including pH regulation and ion transport. This inhibition can lead to antiproliferative effects in cancer cells and antimicrobial activity against certain pathogens .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Effects: Cyclopropoxy vs. Fluorobenzyloxy Groups

A key structural distinction lies in the substituents on the benzene ring. For example, Safinamide (a fluorobenzyloxy derivative) features a 3-fluorobenzyloxy group at position 4 of the benzene ring, enhancing lipophilicity and blood-brain barrier (BBB) penetration, which is critical for its use in Parkinson’s disease .

Table 1: Substituent Comparison

Compound	Substituent at Position 3	Key Functional Group	Molecular Weight (g/mol)
2-Amino-3-cyclopropoxybenzenesulfonamide	Cyclopropoxy	Sulfonamide	~230 (estimated)
Safinamide Mesylate	3-Fluorobenzyloxy	Propionamide	302.35 (free base)
L-755,507 ()	Hydroxypropylamino	Sulfonamide	584.73

Pharmacological Activity

• Enzyme Inhibition: Sulfonamides typically inhibit carbonic anhydrases (CAs) or other metalloenzymes. The cyclopropoxy group in the target compound may confer selectivity for specific CA isoforms, whereas Safinamide’s fluorobenzyloxy group targets monoamine oxidase B (MAO-B) with high affinity .
• Antimicrobial Potential: 2-Aminobenzamides () exhibit broad-spectrum antimicrobial activity, but the cyclopropoxy substitution’s impact on this activity remains underexplored.

Physicochemical Properties

• Solubility : The cyclopropoxy group’s hydrophobicity may reduce aqueous solubility compared to Safinamide’s fluorobenzyloxy group, which benefits from moderate polarity due to the fluorine atom.

Pharmacokinetics and Toxicity

• BBB Penetration : Safinamide’s fluorinated structure enhances CNS bioavailability, a property less certain for the cyclopropoxy analog due to its lower calculated logP (estimated ~1.5 vs. Safinamide’s ~2.3) .
• Toxicity : Sulfonamides generally carry risks of hypersensitivity reactions. The cyclopropoxy group’s steric bulk may mitigate off-target binding, but in vitro cytotoxicity data are lacking.